Diethyl 5-amino-3-propylthiophene-2,4-dicarboxylate
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Description
Diethyl 5-amino-3-propylthiophene-2,4-dicarboxylate is a useful research compound. Its molecular formula is C13H19NO4S and its molecular weight is 285.36. The purity is usually 95%.
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Scientific Research Applications
Biochemical Pathways and Metabolism
Diethyl 5-amino-3-propylthiophene-2,4-dicarboxylate is intricately involved in various biochemical pathways and metabolism processes. It plays a crucial role in the tryptophan metabolic pathways, influencing brain serotonergic activity. The amino acid tryptophan is critical for serotonin synthesis, and alterations in its availability can significantly impact serotonin production. This process is closely linked with behaviors and neuroendocrinology, emphasizing the importance of amino acid derivatives like this compound in neurological functions and potential therapeutic applications (Höglund, Øverli, & Winberg, 2019).
Microbiota-derived Metabolites
The gut microbiome's influence on health is profound, with tryptophan metabolites playing a significant role. Research highlights the anti-inflammatory and metabolic benefits of microbiota-derived tryptophan metabolites. These metabolites, including indole-3-propionic acid, show promise in mitigating inflammation and improving metabolic health, underscoring the potential of this compound in gut health and beyond (Galligan, 2018).
Therapeutic Implications and Material Science
The compound’s structural attributes are relevant in material science, particularly in thermoelectric materials research. It has been associated with studies on poly(3,4-ethylenedioxythiophene) (PEDOT), a conducting polymer with promising applications in organic thermoelectric materials. Advances in treatment methods to enhance the thermoelectric performance of PEDOT:PSS, potentially involving this compound, are crucial for the development of more efficient organic thermoelectric materials (Zhu et al., 2017).
Properties
IUPAC Name |
diethyl 5-amino-3-propylthiophene-2,4-dicarboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO4S/c1-4-7-8-9(12(15)17-5-2)11(14)19-10(8)13(16)18-6-3/h4-7,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVMYTFQCZHBAPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(SC(=C1C(=O)OCC)N)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.